Cas no 16750-50-8 (N'-hydroxy-3-(methylamino)propanimidamide)

• Product Name: N'-hydroxy-3-(methylamino)propanimidamide
• CAS No: 16750-50-8
• Molecular Formula: C₄H₁₁N₃O
• Molecular Weight: 117.149640321732
• CID: 5913528
• PubChem ID: 12551336

N'-hydroxy-3-(methylamino)propanimidamide Properties

Names and Identifiers

• N'-hydroxy-3-(methylamino)propanimidamide
• EN300-1251670
• SCHEMBL12127679
• 16750-50-8
• AKOS006338548
• Propanimidamide, N-hydroxy-3-(methylamino)-

• InChIKey： PHRUWATXNWJXMZ-UHFFFAOYSA-N
• Inchi： 1S/C4H11N3O/c1-6-3-2-4(5)7-8/h6,8H,2-3H2,1H3,(H2,5,7)
• SMILES： C(NO)(=N)CCNC

Computed Properties

• Exact Mass: 117.090211983g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 117.090211983g/mol
• Heavy Atom Count: 8
• Complexity: 81.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Boiling Point: 209.7±42.0 °C(Predicted)
• pka: 15.29±0.50(Predicted)
• Density: 1.18±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes